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Compound of Interest

Compound Name: Iacvita-d10

Cat. No.: B12409026 Get Quote

In-depth Technical Guide: Iacvita-d10
Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of publicly available scientific databases and chemical

repositories, we must report that there is currently insufficient information to provide an in-depth

technical guide on Iacvita-d10.

Our investigation included searches for the chemical structure, properties, mechanism of

action, signaling pathways, and experimental protocols associated with "Iacvita-d10". While a

public chemical database entry exists for a compound with this name, crucial details necessary

for a technical whitepaper are absent.

Summary of Findings:
A single entry for "Iacvita-d10" was located in the PubChem database. The available

information is limited to the following:

Identifier Value

PubChem CID 163322103

Molecular Formula C28H52N2O6

No chemical structure, IUPAC name, or other identifiers are provided in the public record. The

"-d10" suffix suggests that Iacvita-d10 is a deuterated molecule, a compound in which ten
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hydrogen atoms have been replaced by deuterium isotopes. This modification is a common

strategy in drug development to alter the pharmacokinetic properties of a substance. However,

without knowledge of the parent compound, "Iacvita," no further analysis is possible.

Searches for the parent compound "Iacvita" did not yield any relevant results in scientific

literature or chemical databases. Furthermore, no published research, clinical trials, or patents

could be associated with either "Iacvita" or "Iacvita-d10". One commercial listing for "IACVITA-
D10" with a catalogue number from a chemical supplier was found, but this listing did not

provide any technical data.

Conclusion:
The absence of a defined chemical structure and any associated scientific literature for Iacvita-
d10 makes it impossible to fulfill the core requirements of this technical guide. Specifically,

without this foundational information, we are unable to:

Summarize quantitative data: No physical, chemical, or biological properties have been

publicly documented.

Provide experimental protocols: No published studies mean there are no methodologies to

detail.

Create diagrams for signaling pathways or experimental workflows: The biological target and

mechanism of action of Iacvita-d10 are unknown.

We regret that we are unable to provide the requested in-depth technical guide at this time.

Should further information on Iacvita-d10 become publicly available, a comprehensive analysis

and report can be compiled. We recommend monitoring scientific publications and patent

databases for any future disclosures related to this compound.

To cite this document: BenchChem. [Iacvita-d10 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409026#iacvita-d10-chemical-structure-and-
properties]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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